Cas no 321531-76-4 ((4-benzylpiperazin-1-yl)(4-methyl-3-nitrophenyl)methanone)

• Product Name: (4-benzylpiperazin-1-yl)(4-methyl-3-nitrophenyl)methanone
• CAS No: 321531-76-4
• MF: C₁₉H₂₁N₃O₃
• MW: 339.388344526291
• CID: 3054577
• PubChem ID: 711307
• Update Time: 2025-04-21

(4-benzylpiperazin-1-yl)(4-methyl-3-nitrophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-benzylpiperazin-1-yl)(4-methyl-3-nitrophenyl)methanone
• SR-01000478061-1
• EU-0009776
• STK395880
• AKOS001648268
• SR-01000478061
• DTXSID201168314
• 321531-76-4
• 1-benzyl-4-(4-methyl-3-nitrobenzoyl)piperazine
• (4-Methyl-3-nitrophenyl)[4-(phenylmethyl)-1-piperazinyl]methanone
• Oprea1_764330

• Inchi： 1S/C19H21N3O3/c1-15-7-8-17(13-18(15)22(24)25)19(23)21-11-9-20(10-12-21)14-16-5-3-2-4-6-16/h2-8,13H,9-12,14H2,1H3
• InChI Key： YHAWVWZXADIPRF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=C(C=1)[N+](=O)[O-])N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 339.15829154Da
• Monoisotopic Mass: 339.15829154Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69.4Ų